Furo[2,3-b]pyridine-5-carboxylic acid
Overview
Description
“Furo[2,3-b]pyridine-5-carboxylic acid” is a chemical compound with the empirical formula C7H5NO . It is a type of fused pyridine derivative, which are of increasing interest in drug design and medicinal chemistry .
Synthesis Analysis
The synthesis of furo[2,3-b]pyridine derivatives has been reported in various studies . For instance, one study described a 4-step synthesis of furo[2,3-b]pyridines, with handles in the 3 and 5 positions for palladium-mediated cross-coupling reactions .Molecular Structure Analysis
The molecular structure of “Furo[2,3-b]pyridine-5-carboxylic acid” is characterized by a five-membered heteroaromatic ring fused with a pyridine derivative . The InChI code for this compound is 1S/C8H5NO3/c10-8(11)6-1-2-7-5(9-6)3-4-12-7/h1-4H, (H,10,11) .Chemical Reactions Analysis
Furo[2,3-b]pyridine derivatives are frequently used structures in drug research . They are known to possess various bioactivities such as antihypertensive and antimicrobial . The chemical reactions involving these compounds have been studied extensively .Physical And Chemical Properties Analysis
“Furo[2,3-b]pyridine-5-carboxylic acid” has a molecular weight of 163.13 . It is a solid at room temperature . The compound contributes positively to the solubility, polarity, lipophilicity, and hydrogen bonding capacity properties of the compounds they are incorporated into .Scientific Research Applications
Asymmetric Synthesis of Furo[2,3-b]pyrrole Derivatives
Field
Organic Chemistry
Application
Furo[2,3-b]pyridine-5-carboxylic acid is used in the asymmetric synthesis of furo[2,3-b]pyrrole derivatives.
Method
The synthesis involves a reaction from simple 3-butynamines, glyoxylic acid, and anilines in the presence of a dual catalytic system, formed from a gold complex and a chiral phosphoric acid .
Results
The method allows for the creation of furo[2,3-b]pyrrole derivatives, which are important in various fields of chemistry .
Construction of Enantioenriched Furo[2,3-b]pyridines
Application
Furo[2,3-b]pyridine-5-carboxylic acid is used in the construction of enantioenriched furo[2,3-b]pyridines.
Method
A diversity of furo[2,3-b]pyridine derivatives were constructed in a one-pot fashion with uniformly good to excellent yields, diastereo, and enantioselectivities .
Results
The method allows for the straightforward construction of a variety of furo[2,3-b]pyridine derivatives, which can be further converted to complex heterocycles after simple derivations .
Synthesis of Pyrrolo[2,3-b]pyridine-derived Drugs
Field
Pharmaceutical Chemistry
Application
Furo[2,3-b]pyridine-5-carboxylic acid is used in the synthesis of pyrrolo[2,3-b]pyridine-derived drugs.
Method
The specific method of synthesis is not mentioned in the source .
Results
The first pyrrolo[2,3-b]pyridine-derived drug in literature is vemurafenib, a B-Raf enzyme inhibitor for the treatment of melanoma .
Future Directions
properties
IUPAC Name |
furo[2,3-b]pyridine-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-8(11)6-3-5-1-2-12-7(5)9-4-6/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBPWMRNKTGNBML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC2=NC=C(C=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90559532 | |
Record name | Furo[2,3-b]pyridine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90559532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furo[2,3-b]pyridine-5-carboxylic acid | |
CAS RN |
122534-94-5 | |
Record name | Furo[2,3-b]pyridine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90559532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | furo[2,3-b]pyridine-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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